Cas no 400080-93-5 (1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl]-)

• Product Name: 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl]-
• CAS No: 400080-93-5
• MF: C₁₇H₁₁Cl₂F₃N₄O₂
• MW: 431.196051836014
• CID: 6094104
• PubChem ID: 1473997
• Update Time: 2025-07-20

1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl]-
• AKOS005087951
• 3H-374S
• 400080-93-5
• 1-(3,5-dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl]-1,2,4-triazole-3-carboxamide
• 1-(3,5-dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl]-1H-1,2,4-triazole-3-carboxamide

• Inchi： 1S/C17H11Cl2F3N4O2/c1-9-23-15(25-26(9)13-7-10(18)6-11(19)8-13)16(27)24-12-2-4-14(5-3-12)28-17(20,21)22/h2-8H,1H3,(H,24,27)
• InChI Key： RURNYQCOMYAROR-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Cl)=CC(Cl)=C2)C(C)=NC(C(NC2=CC=C(OC(F)(F)F)C=C2)=O)=N1

Computed Properties

• Exact Mass: 430.0211155g/mol
• Monoisotopic Mass: 430.0211155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: 10.02±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl]-

Introduction to 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl] and Its Significance in Modern Chemical Biology

The compound CAS no. 400080-93-5, identified as 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl], represents a fascinating molecule with a rich structural framework that has garnered considerable attention in the realm of chemical biology and pharmaceutical research. This triazole-based derivative exhibits a unique combination of pharmacophoric elements, including a carboxamide moiety and substituted aromatic rings, which contribute to its potential biological activity. The presence of multiple halogen atoms and fluorine-containing groups further enhances its structural complexity and functional diversity.

At the core of this compound's appeal lies its triazole scaffold, a heterocyclic structure known for its stability and versatility in medicinal chemistry. The triazole ring is characterized by a three-membered aromatic system containing two nitrogen atoms, which can participate in various hydrogen bonding interactions and exhibit significant electronic properties. This feature makes it an attractive component in the design of molecules targeting biological receptors and enzymes. The specific substitution pattern of 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl] further refines its pharmacological profile.

The 3,5-dichlorophenyl group appended to the triazole ring introduces electron-withdrawing effects through the chlorine atoms, which can modulate the electronic properties of the molecule. This substitution pattern is often employed in drug design to enhance binding affinity to biological targets by optimizing charge distribution and steric interactions. Additionally, the 5-methyl group contributes to the overall lipophilicity of the compound, influencing its solubility and permeability across biological membranes—a critical factor in drug absorption and efficacy.

Perhaps one of the most intriguing features of this compound is the N-[4-(trifluoromethoxy)phenyl] moiety. The trifluoromethoxy group is a well-known pharmacophore that imparts metabolic stability and enhances binding interactions due to its ability to engage in multiple non-covalent interactions with biological targets. This group is frequently incorporated into drug candidates to improve their pharmacokinetic profiles. The combination of these structural elements results in a molecule with a high degree of functionalization, making it a promising candidate for further investigation in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential biological activities of compounds like 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl] with greater precision. These tools have been instrumental in predicting binding affinities to target proteins and identifying potential mechanisms of action. For instance, studies suggest that this compound may interact with enzymes involved in inflammatory pathways or signal transduction cascades. Such insights are crucial for understanding its therapeutic potential and for guiding future synthetic modifications.

In parallel with computational approaches, experimental investigations have begun to unravel the biological significance of this molecule. Initial studies have demonstrated that derivatives with similar structural motifs exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and neurodegeneration. While more comprehensive research is needed to fully elucidate the mechanisms underlying these effects, these findings underscore the importance of exploring novel scaffolds like triazoles in drug discovery efforts.

The synthesis of CAS no. 400080-93-5 presents an interesting challenge due to its complex substitution pattern. Advanced synthetic methodologies are required to construct the triazole core while introducing the desired functional groups with high selectivity and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in assembling these intricate structures efficiently. The development of scalable synthetic routes is essential for advancing this compound towards clinical applications.

The role of fluorine-containing moieties in modern drug design cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to enhanced metabolic stability and improved binding properties due to their ability to participate in hydrophobic interactions and π-stacking effects. In 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl], the trifluoromethoxy group serves as a key pharmacophoric element that likely contributes to its observed biological activity by interacting with specific residues on target proteins.

As our understanding of disease mechanisms continues to evolve at a rapid pace, so too does our capacity to design molecules that can modulate these processes effectively. Compounds like CAS no. 400080-93-5 represent a testament to this progress—they embody the intersection of innovative chemistry with cutting-edge biology. By leveraging structural features such as those found in this triazole derivative researchers hope to uncover new therapeutic strategies that address unmet medical needs more effectively than ever before.

The future directions for research on this compound are multifaceted but promising. Further exploration into its mechanism(s) of action will be critical for optimizing its therapeutic potential while minimizing any unforeseen side effects or liabilities associated with complex molecules like this one—especially given their potential for off-target interactions if not carefully scrutinized during development.